Cas no 42855-29-8 (Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate)

Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate structure
42855-29-8 structure
Product Name:Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
CAS No:42855-29-8
MF:C21H30O4
MW:346.460506916046
CID:928504
PubChem ID:288366
Update Time:2025-04-19

Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
    • AC1L69EJ
    • AC1Q6MTM
    • AR-1J5672
    • methyl 7,11-dioxopimar-8-en-18-oate
    • Methyl-7,11-dioxo-8(9)-isopimaren-18-oat
    • NSC149543
    • NSC-149543
    • DTXSID50302182
    • 42855-29-8
    • Inchi: 1S/C21H30O4/c1-6-19(2)11-13-14(22)10-16-20(3,17(13)15(23)12-19)8-7-9-21(16,4)18(24)25-5/h16H,6-12H2,1-5H3
    • InChI Key: KCXVIAIVQYOJLG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C)CCCC2(C)C3C(CC(C)(CC)CC=3C(CC21)=O)=O)=O

Computed Properties

  • Exact Mass: 346.2145
  • Monoisotopic Mass: 346.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
  • LogP: 4.02070
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